N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine

• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-benzyl-1-(1-phenyltetrazol-5-yl)cyclohexan-1-amine
• InChI: InChI=1S/C20H23N5/c1-4-10-17(11-5-1)16-21-20(14-8-3-9-15-20)19-22-23-24-25(19)18-12-6-2-7-13-18/h1-2,4-7,10-13,21H,3,8-9,14-16H2
• InChI Key: WBBPJTMAIVWVQD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NN=NN2C3=CC=CC=C3)NCC4=CC=CC=C4

Description

N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine is a compound that features a tetrazole ring, a cyclohexane ring, and a benzyl group. Tetrazoles are known for their diverse biological activities and are often used in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids . The compound’s unique structure allows it to participate in various chemical reactions and makes it a valuable subject of study in multiple scientific fields.

Preparation Methods

One common method for synthesizing tetrazole derivatives is the [3+2] cycloaddition reaction between azides and nitriles . Industrial production methods may involve microwave-assisted reactions or the use of specific catalysts to improve yield and efficiency .

Chemical Reactions Analysis

N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The tetrazole ring can participate in nucleophilic substitution reactions, often using halogenated reagents.

Common reagents used in these reactions include molecular iodine, sodium azide, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s biological activity makes it a candidate for drug development and biochemical studies.

Medicine: Tetrazole derivatives, including this compound, are explored for their potential therapeutic effects, such as anti-inflammatory and antimicrobial properties.

Industry: The compound’s stability and reactivity make it useful in materials science and industrial chemistry.

Mechanism of Action

The mechanism of action of N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine involves its interaction with specific molecular targets. The tetrazole ring can mimic carboxylic acids, allowing the compound to bind to enzymes and receptors in a similar manner . This interaction can modulate various biochemical pathways, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

N-benzyl-1-(1-phenyl-1H-tetrazol-5-yl)cyclohexanamine can be compared to other tetrazole derivatives, such as:

1-phenyl-1H-tetrazole-5-thiol: Known for its use in corrosion inhibition and synthesis of oxacyclic building blocks.

2-(1-(substitutedbenzyl)-1H-tetrazol-5-yl)-3-phenylacrylonitrile: Studied for its antitumor activity.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.